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Compound of Interest

Compound Name: 2-Bromo-4-methylaniline

Cat. No.: B145976

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
data for 2-Bromo-4-methylaniline. It is intended for informational purposes for a scientific
audience and should not be used for medical advice or for developing safety protocols without
consulting primary literature and regulatory guidelines. Much of the available data is based on
general safety classifications and information on structurally similar compounds due to a lack of
specific studies on 2-Bromo-4-methylaniline.

Executive Summary

2-Bromo-4-methylaniline is classified as an acutely toxic substance via oral, dermal, and
inhalation routes. It is also recognized as a skin and eye irritant. Toxicological information
suggests potential target organ effects on the respiratory system, blood, and hematopoietic
system following repeated exposure. However, a significant gap exists in the public domain
regarding quantitative toxicity data (e.g., LD50, LC50), detailed experimental protocols for this
specific chemical, and comprehensive studies on its genotoxicity, carcinogenicity, and
reproductive toxicity. This guide synthesizes the available hazard classifications and provides
context based on data for structurally related compounds to offer a more complete, albeit
inferred, toxicological profile.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 2-Bromo-4-methylaniline is
presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Bromo-4-methylaniline

Property Value

CAS Number 583-68-6

Molecular Formula C7HsBrN

Molecular Weight 186.05 g/mol

Appearance Colorless to brown clear liquid
Melting Point 14-16 °C

Boiling Point 240 °C

Density 1.5g/mLat 25 °C

Solubility Insoluble in water

Toxicological Data

The majority of available toxicological information for 2-Bromo-4-methylaniline is derived from
hazard classifications provided in safety data sheets and chemical databases.

Acute Toxicity

2-Bromo-4-methylaniline is classified as a Category 3 acute toxicant for oral, dermal, and
inhalation exposures according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).[1][2] This classification indicates that the substance is toxic if
swallowed, in contact with skin, or if inhaled.[1][2]

While specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for 2-
Bromo-4-methylaniline are not readily available in the public domain, data for the structurally
similar compound 4-bromoaniline provides some context (Table 2).

Table 2: Acute Toxicity Data for 4-Bromoaniline
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Endpoint Species Route Value

LD50 Rat Oral 456 mg/kg

LD50 Rat Dermal 536 mg/kg
Source:[3]

Skin and Eye Irritation

2-Bromo-4-methylaniline is classified as a skin irritant (Category 2) and a serious eye irritant
(Category 2).[1][2]

Repeated Dose Toxicity

Safety data sheets indicate that 2-Bromo-4-methylaniline may cause damage to organs
through prolonged or repeated exposure, with the respiratory system, blood, and hematopoietic
system being identified as target organs.[2] This suggests the potential for systemic toxicity
with chronic exposure.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is a lack of specific experimental data on the genotoxicity, carcinogenicity, and
reproductive toxicity of 2-Bromo-4-methylaniline. General statements in safety data sheets
often indicate that these properties have not been fully investigated.[2]

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2-Bromo-4-
methylaniline are not available in the public literature. However, standardized OECD
guidelines are typically followed for such assessments. The following sections describe the
general methodologies for key toxicological endpoints.

General Experimental Workflow

The workflow for assessing the toxicity of a chemical like 2-Bromo-4-methylaniline would
typically follow a tiered approach, starting with acute toxicity and irritation studies, followed by
more complex assessments like repeated dose toxicity and genotoxicity.
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General Toxicological Testing Workflow

Acute Oral Toxicity (Based on OECD Guideline 423)

e Principle: A stepwise procedure is used where a single dose is administered to a small group
of animals. The outcome determines the dose for the next group.

o Test Animals: Typically, female rats are used.

e Procedure:

[e]

Animals are fasted prior to dosing.

o

The test substance is administered orally by gavage.

[¢]

A starting dose of 300 mg/kg is often used for substances with expected toxicity.

[¢]

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
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o Body weight is recorded weekly.

o A gross necropsy is performed on all animals at the end of the study.

» Endpoint: The acute toxic class and an estimate of the LD50 are determined.

Dermal and Eye Irritation (Based on OECD Guidelines
404 and 405)

e Principle: The substance is applied to the skin or eye of an animal to assess the potential for
irritation or corrosion.

o Test Animals: Albino rabbits are typically used.
e Dermal Irritation (OECD 404):
o Asmall area of the animal's back is clipped free of fur.

o 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a gauze patch
and then to the skin.

o The patch is held in place with a semi-occlusive dressing for 4 hours.
o After exposure, the patch is removed, and the skin is cleaned.

o The skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

e Eye Irritation (OECD 405):
o 0.1 mL of the test substance is instilled into the conjunctival sac of one eye.
o The other eye serves as a control.

o The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after instillation.
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Potential Mechanisms of Toxicity and Signaling
Pathways

Specific signaling pathways affected by 2-Bromo-4-methylaniline have not been elucidated.
However, the toxicity of aniline and its derivatives often involves metabolic activation and the

generation of reactive metabolites.

The presence of the amino group on the aniline ring is critical for its toxicity. It can be
metabolized by cytochrome P450 enzymes to form N-hydroxyaniline, which can be further
oxidized to nitrosobenzene. These metabolites are capable of inducing methemoglobinemia,
where the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state,
rendering it unable to transport oxygen. This is a plausible mechanism for the observed effects
on the blood and hematopoietic system.

The following diagram illustrates a hypothetical metabolic activation pathway for anilines

leading to toxicity.
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Hypothetical Metabolic Activation of Anilines

Conclusion and Future Directions

2-Bromo-4-methylaniline is a chemical with clear indications of acute toxicity and irritant
properties. The potential for target organ toxicity with repeated exposure warrants further
investigation. The significant data gaps, particularly in the areas of genotoxicity, carcinogenicity,
and reproductive toxicity, highlight the need for comprehensive experimental studies to fully
characterize its toxicological profile. Future research should focus on obtaining quantitative
acute toxicity data, conducting standardized genotoxicity assays (e.g., Ames test, in vitro
micronucleus assay), and performing repeated-dose toxicity studies to establish a No-
Observed-Adverse-Effect Level (NOAEL). Such data are crucial for a thorough risk assessment
and for ensuring the safe handling and use of this compound in research and industrial
settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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